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Compound of Interest

Compound Name:
2-Phenyl-4'-

trifluoromethylacetophenone

CAS No.: 61062-55-3

Cat. No.: B150152

Get Quote

Executive Summary
Do not dispose of 2-Phenyl-4'-trifluoromethylacetophenone in general organic waste

streams. Due to the high thermal stability of the trifluoromethyl (ngcontent-ng-c2307461527=""

_nghost-ng-c2764567632="" class="inline ng-star-inserted">

) moiety, this compound requires segregation into Halogenated Waste streams intended for
high-temperature incineration with acid gas scrubbing.[1] Misrouting this chemical into non-
halogenated fuel blending streams risks regulatory non-compliance (RCRA) and potential
damage to standard incineration infrastructure due to hydrofluoric acid (HF) generation.

Chemical Profile & Hazard Identification
Understanding the molecular stability of this compound is the prerequisite for safe disposal.

The

bond is one of the strongest in organic chemistry (

), rendering it resistant to standard degradation methods.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b150152#bc-rfq
https://www.benchchem.com/product/b150152/docs?utm_src=pdf-body#operational-guide-proper-disposal-of-2-phenyl-4-trifluoromethylacetophenone
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150152?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data / Specification

Chemical Name 2-Phenyl-4'-trifluoromethylacetophenone

Synonyms
1-[4-(Trifluoromethyl)phenyl]-2-phenylethan-1-

one

Molecular Formula
ngcontent-ng-c2307461527="" _nghost-ng-

c2764567632="" class="inline ng-star-inserted">

Molecular Weight 264.24 g/mol

Hazard Class Irritant (Skin/Eye/Respiratory)

GHS Codes H315, H319, H335

Critical Structure
Trifluoromethyl group (

): Requires high-temp incineration.[1][2][3][4][5]

Physical State Solid (crystalline powder)

ngcontent-ng-c2307461527="" class="ng-star-inserted">

Expert Insight: While the ketone backbone is susceptible to oxidation, the trifluoromethyl group

persists. Incomplete combustion can generate perfluoroisobutene (PFIB) or HF. Therefore,

disposal facilities must be notified of the fluorinated content.[1]

Pre-Disposal Protocol: The "Self-Validating" System
To ensure compliance and safety, implement this three-step verification system before the

waste leaves the bench.

Step 1: Segregation (The Zero-Tolerance Rule)[1][2]
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Action: Segregate this compound from Non-Halogenated solvents (e.g., Acetone, Methanol,

Hexane).[1]

Reasoning: Non-halogenated waste is often used for fuel blending (energy recovery).

Fluorinated compounds in fuel blending can corrode boiler tubes and release toxic HF gas.

Destination:Halogenated Organic Waste stream only.

Step 2: Solubilization vs. Solid Waste[2]
If Solid (Pure/Precipitate): Do not dissolve unnecessarily. Solid waste disposal is often more

cost-effective and reduces solvent load.

If Solution (Reaction Mother Liquor): Ensure the solvent matrix is compatible with

halogenated waste carboys (typically HDPE or fluorinated HDPE). Avoid mixing with strong

oxidizers (e.g., Nitric acid) or reducers.

Step 3: Container Selection & Labeling
Solids: Use a wide-mouth HDPE jar or double-bag in 6-mil polyethylene bags within a fiber

drum.

Liquids: Use amber glass (if volume < 4L) or UN-rated HDPE carboys.

Labeling: The tag MUST explicitly state:

"Halogenated Organic Waste"[1]

"Contains: 2-Phenyl-4'-trifluoromethylacetophenone"[6][1]

"Fluorinated Compound" (Alerts the disposal vendor to C-F bonds).

Disposal Workflow Visualization
The following diagram outlines the decision logic for disposing of 2-Phenyl-4'-
trifluoromethylacetophenone. This workflow ensures no cross-contamination of waste

streams.
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Waste Generation:
2-Phenyl-4'-trifluoromethylacetophenone

Determine Physical State

Solid / Powder

Pure Compound
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Container:
Wide-mouth HDPE Jar
or Double-lined Drum

Labeling:
'Hazardous Waste - Solid'
Tag: 'Fluorinated Organic'

Handover to EHS/Waste Vendor
(Specify High-Temp Incineration)

Check Solvent Compatibility
(No Oxidizers)

Container:
UN-rated HDPE Carboy
(Halogenated Stream)

Compatible
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'Hazardous Waste - Liquid'
Tag: 'Halogenated Solvent'
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Figure 1: Decision matrix for the segregation and packaging of fluorinated aromatic ketone

waste.

Emergency Response: Spills
In the event of a spill, immediate containment is required to prevent environmental release.[7]

PPE Required: Nitrile gloves (double gloving recommended), safety goggles, and lab coat. If

powder is fine/dusty, use an N95 or P100 respirator.

Solid Spill:

Do not sweep dry if dust generation is likely.

Cover with a damp paper towel (dampened with water or ethanol) to suppress dust.

Scoop into a disposable container.

Wipe area with acetone, followed by soap and water.

Liquid Spill:

Absorb with vermiculite or chemically inert pads.

Do not use combustible materials like sawdust.

Place saturated absorbents into the "Solid Halogenated Waste" drum.

Regulatory & Compliance Context
RCRA (USA): While this specific CAS may not be a "U" or "P" listed waste, it falls under the

characteristic of Halogenated Organic Compounds (HOCs). Land disposal is restricted under

40 CFR Part 268 unless treated (incinerated).

Incineration Standards: The presence of the trifluoromethyl group dictates that this waste

must be sent to a facility capable of High-Temperature Incineration (>1100°C) with

appropriate residence time and caustic scrubbing to neutralize the HF by-product [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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